Cas no 361376-64-9 (bis(3,4,5-trifluorophenyl)methanol)

• Product Name: bis(3,4,5-trifluorophenyl)methanol
• CAS No: 361376-64-9
• MF: C₁₃H₆F₆O
• MW: 292.176564693451
• MDL: MFCD29033873
• CID: 4649874
• PubChem ID: 101118855
• Update Time: 2025-06-07

bis(3,4,5-trifluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4,5-trifluoro-α-(3,4,5-trifluorophenyl)-
• bis(3,4,5-trifluorophenyl)methanol

• MDL： MFCD29033873
• Inchi： 1S/C13H6F6O/c14-7-1-5(2-8(15)11(7)18)13(20)6-3-9(16)12(19)10(17)4-6/h1-4,13,20H
• InChI Key： OBUVZOOSUBFAQJ-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C(F)=C(F)C=1)(C1C=C(F)C(F)=C(F)C=1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on bis(3,4,5-trifluorophenyl)methanol

Introduction to Bis(3,4,5-trifluorophenyl)methanol (CAS No. 361376-64-9)

Bis(3,4,5-trifluorophenyl)methanol, a compound with the chemical formula C₁₄H₈F₆O, is a significant molecule in the field of pharmaceutical chemistry and materials science. This compound is characterized by its bis(3,4,5-trifluorophenyl)methanol structure, which lends it unique chemical and physical properties. The presence of multiple fluorine atoms in its aromatic rings enhances its stability and reactivity, making it a valuable intermediate in the synthesis of various high-performance materials and pharmaceuticals.

The CAS No. 361376-64-9 assigned to this compound underscores its importance in scientific research and industrial applications. This identifier ensures precise classification and tracking within databases and literature, facilitating efficient communication among researchers and manufacturers. The compound's molecular architecture, featuring two trifluorophenyl groups attached to a methanol moiety, contributes to its versatility in chemical reactions.

In recent years, Bis(3,4,5-trifluorophenyl)methanol has garnered attention for its potential applications in the development of advanced materials. Its fluorinated aromatic structure imparts exceptional thermal stability and resistance to chemical degradation, making it suitable for use in high-performance polymers and coatings. These properties are particularly valuable in industries where durability and performance under extreme conditions are paramount.

Furthermore, the pharmaceutical industry has explored the bis(3,4,5-trifluorophenyl)methanol scaffold as a key intermediate in the synthesis of novel therapeutic agents. The fluorine atoms present in the molecule can influence metabolic pathways and binding interactions with biological targets, potentially enhancing drug efficacy and selectivity. Researchers have leveraged these characteristics to develop compounds with improved pharmacokinetic profiles.

One of the most exciting developments involving Bis(3,4,5-trifluorophenyl)methanol is its role in the creation of advanced organic electronic materials. The compound's ability to facilitate charge transport and energy transfer makes it a promising candidate for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. These applications align with the growing demand for sustainable and efficient energy solutions.

The synthesis of Bis(3,4,5-trifluorophenyl)methanol involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced catalytic methods have been employed to achieve high yields and purity levels, ensuring that researchers can explore its full potential without compromising on quality. These synthetic advancements underscore the compound's importance as a building block in modern chemistry.

Recent studies have also demonstrated the compound's potential in medicinal chemistry. Researchers have investigated its derivatives as candidates for treating various diseases, including neurological disorders and cancer. The fluorinated aromatic ring system of Bis(3,4,5-trifluorophenyl)methanol provides a unique framework for designing molecules that can interact selectively with biological targets.

The compound's stability under various conditions makes it an ideal candidate for long-term storage and transportation without degradation. This reliability is crucial for both research laboratories and industrial settings where consistency is key. Additionally, its compatibility with a wide range of solvents enhances its utility in diverse chemical processes.

In conclusion, Bis(3,4,5-trifluorophenyl)methanol (CAS No. 361376-64-9) is a multifaceted compound with significant applications across multiple industries. Its unique structural features make it invaluable for developing advanced materials and pharmaceuticals. As research continues to uncover new possibilities for this molecule, its importance is likely to grow even further.